1-(5-Chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C15H15ClN2O2/c1-10-7-8-11(16)9-13(10)18-15(19)17-12-5-3-4-6-14(12)20-2/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: AONKBQVGAQAWTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

1-(5-Chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea is an organic compound that belongs to the class of urea derivatives It is characterized by the presence of a urea functional group, which is bonded to two aromatic rings: one substituted with a chlorine and a methyl group, and the other with a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea typically involves the reaction of 5-chloro-2-methylaniline with 2-methoxyphenyl isocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through a continuous flow process. This involves the use of automated reactors where the reactants are continuously fed into the system, and the product is continuously removed. This method offers advantages in terms of efficiency, scalability, and safety.

Chemical Reactions Analysis

Types of Reactions

1-(5-Chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorine atom in the aromatic ring can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding quinones.

Reduction: Formation of amines.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

1-(5-Chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(5-Chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways and targets can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

Similar Compounds

• 1-(5-Chloro-2-methylphenyl)-3-phenylurea
• 1-(5-Chloro-2-methylphenyl)-3-(4-methoxyphenyl)urea
• 1-(5-Chloro-2-methylphenyl)-3-(2-chlorophenyl)urea

Comparison

1-(5-Chloro-2-methylphenyl)-3-(2-methoxyphenyl)urea is unique due to the presence of the methoxy group on the aromatic ring, which can influence its chemical reactivity and biological activity. Compared to its analogs, this compound may exhibit different solubility, stability, and interaction with biological targets, making it a valuable compound for specific applications.